Cas no 869703-78-6 (3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 869703-78-6
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD04506282
• CID: 4717968
• Update Time: 2025-05-20

3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• Z46044664
• 3-(2-methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD04506282
• Inchi： 1S/C16H13NO3/c1-12-5-2-3-6-13(12)9-10-16(18)14-7-4-8-15(11-14)17(19)20/h2-11H,1H3
• InChI Key： QSAZXKPKNZHLPJ-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Topological Polar Surface Area: 62.9

Additional information on 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Overview of 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 869703-78-6)

3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one, with the CAS number 869703-78-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This chalcone derivative is characterized by its unique molecular structure, featuring a propenone backbone substituted with a 2-methylphenyl group and a 3-nitrophenyl moiety. Researchers are increasingly exploring its potential applications due to its intriguing physicochemical properties and biological activities.

The compound's synthetic versatility makes it a valuable intermediate in the development of novel pharmaceutical agents and functional materials. Recent studies have highlighted its role as a precursor for heterocyclic compounds, particularly in the synthesis of pyrazoline and pyrimidine derivatives, which are known for their diverse biological activities. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the aromatic rings contributes to its unique electronic properties, making it an interesting subject for structure-activity relationship (SAR) studies.

In the context of current research trends, 869703-78-6 has been investigated for its potential in drug discovery programs targeting various therapeutic areas. The compound's Michael acceptor functionality has drawn particular interest, as this feature is often associated with biological activity modulation. Scientists are examining its interactions with biological targets, with preliminary studies suggesting possible applications in the development of enzyme inhibitors and receptor modulators.

The material science applications of 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one are equally promising. Its conjugated π-system and dipolar character make it a candidate for organic electronic materials. Researchers are exploring its potential in nonlinear optical (NLO) materials and organic semiconductors, areas that are currently experiencing rapid growth due to the demand for advanced functional materials in electronics and photonics.

From a synthetic chemistry perspective, the preparation of CAS 869703-78-6 typically involves Claisen-Schmidt condensation between appropriate aromatic aldehydes and methyl ketones. The optimization of this green synthesis approach has become a focus area, aligning with the current emphasis on sustainable chemistry practices. Recent advancements have explored catalyst systems and solvent-free conditions to improve the atom economy and reaction efficiency of this transformation.

The analytical characterization of this compound employs various techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the E-configuration of the double bond in the propenone moiety, which is crucial for understanding its molecular geometry and intermolecular interactions. The nitro group's vibrational signatures in IR spectroscopy serve as important diagnostic features for quality control purposes.

In the pharmaceutical sector, the structure-optimization of 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one has led to derivatives with improved pharmacokinetic properties. Current research addresses challenges such as solubility enhancement and metabolic stability, which are critical for drug development pipelines. The compound's scaffold hopping potential makes it particularly valuable in fragment-based drug design strategies.

Environmental and toxicological assessments of 869703-78-6 are ongoing to establish its safety profile for various applications. These studies are essential for determining appropriate handling protocols and waste management procedures, especially in industrial settings. The scientific community continues to investigate its biodegradation pathways and ecotoxicological effects to ensure responsible use.

The commercial availability of CAS 869703-78-6 has increased in recent years to meet growing demand from research institutions and development laboratories. Suppliers typically provide the compound with comprehensive analytical data sheets, including HPLC purity specifications and storage recommendations. The market for such fine chemicals is expanding as more researchers recognize their value in innovative material design and medicinal chemistry applications.

Future research directions for 3-(2-Methylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one include exploring its supramolecular chemistry potential and developing multicomponent reactions based on its reactive centers. The compound's versatility suggests it will remain an important building block in organic synthesis and a valuable research tool for understanding molecular interactions in both biological and material systems.